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hydrochloride

Cat. No.: B1443846

An In-Depth Guide for Researchers and Drug Development Professionals

In the intricate world of pharmaceutical synthesis, where the three-dimensional arrangement of
atoms can mean the difference between a life-saving therapeutic and an ineffective or even
harmful compound, the precise control of stereochemistry is paramount. Among the arsenal of
tools available to the modern medicinal chemist, chiral auxiliaries stand out as reliable and
effective agents for inducing asymmetry. This guide delves into the applications of a particularly
versatile and powerful chiral building block: (R)-2-(methoxymethyl)pyrrolidine. Also known by its
synonym, O-Methyl-D-Prolinol, this compound has proven instrumental in the stereoselective
synthesis of complex molecular architectures destined for therapeutic use.[1]

This document provides a comprehensive overview of the utility of (R)-2-
(methoxymethyl)pyrrolidine, moving beyond a simple recitation of facts to offer detailed
application notes, step-by-step protocols, and an exploration of the mechanistic underpinnings
that govern its stereochemical control.

(R)-2-(Methoxymethyl)pyrrolidine: A Profile of a
Chiral Workhorse

(R)-2-(methoxymethyl)pyrrolidine is a colorless liquid derived from the naturally occurring
amino acid (R)-proline. Its utility in asymmetric synthesis stems from its rigid pyrrolidine ring
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and the stereogenic center at the 2-position, which bears a methoxymethyl substituent. This
unique structural feature provides a well-defined chiral environment that can effectively bias the
approach of reagents in a variety of chemical transformations.

Key Physicochemical Properties:

Property Value
Molecular Formula CeH13NO
Molecular Weight 115.17 g/mol
Appearance Colorless liquid
CAS Number 84025-81-0

The methoxymethyl group is not merely a passive steric director; its oxygen atom can act as a
Lewis basic site, participating in chelation to metal centers and further rigidifying the transition
state, thereby enhancing stereoselectivity.

The Core Application: Asymmetric Alkylation via
Chiral Enamines

A primary application of (R)-2-(methoxymethyl)pyrrolidine in pharmaceutical synthesis is as a
chiral auxiliary in the asymmetric a-alkylation of ketones and aldehydes. This powerful carbon-
carbon bond-forming reaction allows for the introduction of a new stereocenter adjacent to a
carbonyl group with a high degree of enantiomeric control. The general workflow for this
process is outlined below.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1443846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Acidic Hydrolysis
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Prochiral Ketone
(R)-2-(Methoxymethyl)pyrrolidine

Chiral Enamine Intermediate

Lithium Azaenolate

Electrophile (R-X)

Alkylation Hydrolysis Enantioenriched a-Alkylated Ketone

Hydrolysis Recovered Auxiliary

Alkylated Iminium Salt

Top View of Chiral Enamine

The methoxymethyl group blocks the top face of the enamine.

Side View of Azaenolate

Chelation of Li+ to the nitrogen and oxygen atoms creates a rigid structure.
Electrophile (E+) approaches from the less hindered bottom face.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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